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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Butyl-2-
ethyl-1,3-propanediol in a range of common laboratory solvents. The information presented

herein is intended to support research, development, and formulation activities where this

compound is utilized.

Core Quantitative Solubility Data
The solubility of a compound is a critical physical property that influences its behavior in various

applications, from reaction kinetics to formulation stability. The following table summarizes the

available quantitative and qualitative solubility data for 2-Butyl-2-ethyl-1,3-propanediol.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Observations

Water H₂O 8.8 g/L 20 Soluble.

Methanol CH₃OH Highly Soluble Not Specified

Described as

"almost

transparency,"

suggesting good

solubility.[1][2]

Ethanol C₂H₅OH
Predicted to be

Soluble
-

As a short-chain

alcohol, ethanol

is expected to be

a good solvent

for a diol with

alkyl chains.

Acetone C₃H₆O
Predicted to be

Soluble
-

The polar aprotic

nature of

acetone should

allow for

favorable

interactions.

Ethyl Acetate C₄H₈O₂

Predicted to be

Moderately

Soluble

-

Expected to be a

moderate solvent

due to its ester

functionality.

Dichloromethane CH₂Cl₂
Predicted to be

Soluble
-

The polar nature

of

dichloromethane

should facilitate

dissolution.
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Chloroform CHCl₃
Predicted to be

Soluble
-

Similar to

dichloromethane,

chloroform is

expected to be a

good solvent.

Toluene C₇H₈

Predicted to be

Sparingly

Soluble

-

The non-polar

aromatic

character of

toluene suggests

lower solubility.

Hexane C₆H₁₄

Predicted to be

Sparingly

Soluble

-

As a non-polar

aliphatic solvent,

hexane is

expected to be a

poor solvent.

Physicochemical Properties of 2-Butyl-2-ethyl-1,3-
propanediol
A comprehensive understanding of the compound's physical properties is essential for its

effective use.

Property Value

Molecular Formula C₉H₂₀O₂

Molecular Weight 160.25 g/mol

Appearance White crystalline solid

Melting Point 41-44 °C

Boiling Point 178 °C at 50 mmHg

Density 0.93 g/cm³
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Experimental Protocol for Solubility Determination
(Flask Method)
The following is a detailed methodology for determining the solubility of 2-Butyl-2-ethyl-1,3-
propanediol in a given solvent, adapted from the OECD Test Guideline 105 (Flask Method).

This method is suitable for substances with solubilities above 10⁻² g/L.

1. Principle:

A supersaturated solution of the test substance in the solvent of choice is agitated at a constant

temperature. Once equilibrium is reached, the concentration of the substance in the aqueous

phase is determined by a suitable analytical method.

2. Materials and Equipment:

2-Butyl-2-ethyl-1,3-propanediol (analytical standard grade)

Solvent of interest (HPLC grade or equivalent)

Glass flasks with stoppers

Constant temperature water bath or incubator

Magnetic stirrer and stir bars or a mechanical shaker

Centrifuge (optional)

Syringes and filters (e.g., 0.45 µm pore size)

Analytical balance

Appropriate analytical instrumentation (e.g., HPLC-UV, GC-FID, or a calibrated

spectrophotometer)

Volumetric flasks and pipettes

3. Procedure:
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Preparation of the Test Solution:

Add an excess amount of 2-Butyl-2-ethyl-1,3-propanediol to a flask containing a known

volume of the solvent. The excess solid should be clearly visible.

Stopper the flask to prevent solvent evaporation.

Equilibration:

Place the flask in a constant temperature bath or incubator set to the desired temperature

(e.g., 20 °C).

Agitate the mixture using a magnetic stirrer or shaker. The agitation should be vigorous

enough to ensure good mixing but not so vigorous as to cause foaming or dispersion of

the solid into very fine particles.

Allow the mixture to equilibrate for a sufficient period. A preliminary test may be needed to

determine the time required to reach equilibrium (typically 24 to 48 hours). Equilibrium is

reached when consecutive measurements of the concentration of the solute in the

solution, taken at least 24 hours apart, show no significant difference.

Sample Collection and Preparation:

Once equilibrium is established, stop the agitation and allow the excess solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a 0.45 µm filter to remove any undissolved particles.

The filtration apparatus should be pre-equilibrated to the test temperature to avoid

precipitation.

Dilute the filtered sample as necessary with the solvent to bring the concentration within

the working range of the analytical method.

Analysis:

Analyze the concentration of 2-Butyl-2-ethyl-1,3-propanediol in the prepared sample

using a validated analytical method.
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Prepare a calibration curve using standard solutions of known concentrations.

Calculation:

Calculate the solubility of the compound in the solvent using the measured concentration

and any dilution factors. Express the result in g/L or other appropriate units.

4. Data Reporting:

The report should include:

The detailed experimental procedure.

The analytical method used, including validation data.

The solubility results, including the mean value and standard deviation from at least three

replicate experiments.

The test temperature.

Experimental Workflow
The following diagram illustrates the general workflow for the determination of solubility using

the flask method.
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Solubility Determination Workflow (Flask Method)

Add excess 2-Butyl-2-ethyl-1,3-propanediol
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Allow undissolved solid to settle

Withdraw supernatant sample

Filter the sample (e.g., 0.45 µm filter)

Dilute sample if necessary

Analyze concentration using a
validated analytical method (e.g., HPLC, GC)

Calculate solubility

Click to download full resolution via product page

Solubility Determination Workflow (Flask Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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